N-{[5-(3-chlorophenyl)-2-furyl]methyl}-2-(1H-pyrazol-1-yl)butanamide

• IUPAC Name: N-[[5-(3-chlorophenyl)furan-2-yl]methyl]-2-pyrazol-1-ylbutanamide
• InChI: InChI=1S/C18H18ClN3O2/c1-2-16(22-10-4-9-21-22)18(23)20-12-15-7-8-17(24-15)13-5-3-6-14(19)11-13/h3-11,16H,2,12H2,1H3,(H,20,23)
• InChI Key: XAOGQWJCIPSVRG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NCC1=CC=C(O1)C2=CC(=CC=C2)Cl)N3C=CC=N3
• Molecular Formula: C18H18ClN3O2
• Molecular Weight: 343.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves the treatment with nucleophiles to afford substitution products, reactions with selenocyanate and thiocyanate anions, and reactions with enolates of various active methylene compounds to afford pyrazole derivatives (Hassaneen et al., 1991). Additionally, transition metal-free mediated direct sulfenylation of aryl pyrazolones has been achieved for the synthesis of novel compounds (Kamani et al., 2019).

Molecular Structure Analysis

The molecular structure of related compounds has been determined using single-crystal diffraction, revealing planar molecules with specific orientation of functional groups (Kariuki et al., 2021). Density functional theory (DFT) methods have been used for complete optimization of molecular equilibrium geometry, providing insights into intramolecular interactions responsible for stabilization (Sivakumar et al., 2020).

Chemical Reactions and Properties

Chemical reactions include condensation/cyclisation reactions under specific conditions to synthesize novel compounds with confirmed structures through spectral and single crystal X-ray diffraction studies (Prabhudeva et al., 2017).

Physical Properties Analysis

The physical properties, including crystallization behavior and hydrogen-bonded chain formation, have been studied in depth for compounds exhibiting specific conformational differences and packing arrangements in the crystal structure (Kumarasinghe et al., 2009).

Chemical Properties Analysis

Investigations into the chemical properties have been carried out through various spectroscopic methods, including IR, NMR, and UV-Vis absorption, to characterize and understand the fluorescence spectral characteristics of similar compounds (Ge et al., 2014). Detailed DFT calculations have been performed to elucidate the molecular geometry, vibrational frequencies, and electronic properties, offering comprehensive insights into the chemical behavior of these compounds (Alaşalvar et al., 2014).